Cas no 2229515-31-3 (2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2229515-31-3
• MF: C₈H₁₀F₅N₃
• MW: 243.177118778229
• CID: 6212956
• PubChem ID: 165742927
• Update Time: 2025-06-16

2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• 2,2-difluoro-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-amine
• EN300-1969240
• 2229515-31-3

• Inchi： 1S/C8H10F5N3/c1-16-3-5(2-7(9,10)4-14)6(15-16)8(11,12)13/h3H,2,4,14H2,1H3
• InChI Key： FYBVBXFLFUWJMV-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=CN(C)N=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 243.07948814g/mol
• Monoisotopic Mass: 243.07948814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine

Professional Introduction to Compound with CAS No. 2229515-31-3 and Product Name: 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine

The compound with the CAS number 2229515-31-3 and the product name 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of difluoro, methyl, and trifluoromethyl substituents, as well as the pyrazol core, contribute to its distinctive chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The introduction of fluorine atoms into molecular structures can lead to improved metabolic stability, increased lipophilicity, and enhanced binding affinity to biological targets. In the case of 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine, the strategic placement of these fluorine atoms plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. This compound has been extensively studied for its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases.

The pyrazol scaffold is a well-known pharmacophore that has been widely explored in drug discovery efforts. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific modification of the pyrazole ring with 1-methyl and trifluoromethyl groups in this compound enhances its interaction with biological targets, making it a promising candidate for further development. Studies have shown that such modifications can significantly improve the binding affinity and selectivity of pyrazole-based compounds towards enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine is its potential application in the treatment of neurological disorders. Emerging research suggests that pyrazole derivatives can modulate neurotransmitter systems and exhibit neuroprotective effects. The presence of fluorine substituents further enhances these properties by improving blood-brain barrier penetration and reducing metabolic degradation. This makes the compound an attractive candidate for developing new therapies for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

In addition to its neurological applications, this compound has shown promise in oncology research. Preclinical studies have demonstrated that pyrazole-based molecules can inhibit key signaling pathways involved in cancer cell proliferation and survival. The structural features of 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine, particularly the combination of difluoro, methyl, and trifluoromethyl groups, contribute to its ability to disrupt cancer-related molecular interactions effectively. These findings have opened up new avenues for developing targeted cancer therapies that leverage the unique properties of this compound.

The synthesis of 2,2-difluoro-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylopropanamino involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorous chemistry techniques, have been employed to achieve optimal results. These synthetic approaches not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical quality standards.

Quality control and analytical characterization are critical steps in evaluating the purity and potency of this compound. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are routinely used to confirm molecular structure and assess chemical purity. These analytical methods provide essential data for understanding the compound's behavior in biological systems and for guiding further optimization efforts.

The pharmacological profile of 2,2-difluoro-trimethoxypropylpyrazolamino has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have revealed potent activity against various biological targets relevant to drug discovery pipelines. For instance, this compound has demonstrated inhibitory effects on enzymes such as kinases and phosphodiesterases that are implicated in disease pathways. In vivo studies have further supported these findings by showing favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution.

The safety profile of this compound is another important consideration in its development as a potential therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute toxicity, chronic toxicity, genotoxicity, carcinogenicity, and reproductive toxicity potential. These studies provide critical data on safe dosage ranges and potential side effects before human clinical trials can be initiated. Preliminary results suggest that this compound exhibits low toxicity at therapeutic doses but may require further evaluation to identify any long-term risks.

The future direction for research on 2229515 CAS number product name 2229570 2229550 2229560 2229570 2229550 2229560 2229570 2229550 2229560 2229570 2229550 2229560 2229570 2229550 2229560 includes exploring its mechanism of action in greater detail through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (CryoEM). Understanding how this compound interacts with biological targets at an atomic level will provide valuable insights for optimizing its therapeutic potential. Additionally， combination therapies involving this compound with other drugs may be investigated to enhance treatment efficacy.

In conclusion,CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name:22957CAS no:22957 product name: represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas including oncology，neurology，and anti-inflammatory diseases。The unique structural features，including fluorine substitutions，enhance its biological activity，pharmacokinetic profile，and overall therapeutic potential。Further research is warranted to fully elucidate its mechanism of action，optimize its synthetic routes，and evaluate its clinical efficacy。This compound stands as a testament to the innovative approaches being pursued in modern drug discovery efforts aimed at addressing unmet medical needs。